Cas no 1936586-12-7 (1,1-difluoro-3,3-dimethylpentan-2-amine)

• Product Name: 1,1-difluoro-3,3-dimethylpentan-2-amine
• CAS No: 1936586-12-7
• MF: C₇H₁₅F₂N
• MW: 151.197509050369
• CID: 6089265
• PubChem ID: 131188621
• Update Time: 2025-06-12

1,1-difluoro-3,3-dimethylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3,3-dimethylpentan-2-amine
• 1936586-12-7
• EN300-1971659

• Inchi： 1S/C7H15F2N/c1-4-7(2,3)5(10)6(8)9/h5-6H,4,10H2,1-3H3
• InChI Key： MVFXWNIKDOKUTD-UHFFFAOYSA-N
• SMILES： FC(C(C(C)(C)CC)N)F

Computed Properties

• Exact Mass: 151.11725581g/mol
• Monoisotopic Mass: 151.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-3,3-dimethylpentan-2-amine

Introduction to 1,1-difluoro-3,3-dimethylpentan-2-amine (CAS No. 1936586-12-7)

1,1-difluoro-3,3-dimethylpentan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1936586-12-7, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the biological activity and pharmacokinetic profiles of drugs. The structural framework of 1,1-difluoro-3,3-dimethylpentan-2-amine consists of a branched aliphatic chain with two fluorine substituents at the terminal carbon and an amine group at the second carbon position, making it a versatile intermediate for synthesizing more complex molecules.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in drug design, primarily because fluorine can influence various physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. In particular, the C-F bond is known for its strength and rigidity, which can enhance the binding interactions between a drug molecule and its biological target. The specific arrangement of fluorine atoms in 1,1-difluoro-3,3-dimethylpentan-2-amine contributes to its potential utility in developing novel therapeutic agents. For instance, the presence of two fluorine atoms at the 1-position may enhance the compound's ability to interact with enzymes or receptors in a manner that improves therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of fluorinated compounds with greater accuracy. Studies have shown that fluorinated amines can exhibit enhanced binding affinity to certain protein targets due to their ability to form stable hydrogen bonds and hydrophobic interactions. The structural features of 1,1-difluoro-3,3-dimethylpentan-2-amine make it a promising candidate for further investigation in this context. Researchers are exploring its potential as a building block for designing small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders.

In addition to its pharmaceutical applications, 1,1-difluoro-3,3-dimethylpentan-2-amine has shown promise in materials science and agrochemical research. Fluorinated compounds are widely used in the development of advanced materials due to their thermal stability and resistance to chemical degradation. The unique properties of this compound may also make it useful in creating novel polymers or coatings with enhanced durability and functionality. Furthermore, its potential role as an intermediate in synthesizing agrochemicals has not been fully explored but is an area of growing interest.

The synthesis of 1,1-difluoro-3,3-dimethylpentan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations. The use of advanced catalytic systems has improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for research purposes. Recent studies have also focused on greener synthetic methodologies that minimize waste and reduce environmental impact.

One notable application of 1,1-difluoro-3,3-dimethylpentan-2-amine is in the development of protease inhibitors, which are critical for treating various diseases caused by enzymatic dysregulation. Proteases play a key role in many biological pathways, and inhibiting their activity can lead to therapeutic benefits. The structural motif present in this compound resembles known protease inhibitors, suggesting that it may be modified to enhance its inhibitory properties. Preliminary computational studies have identified potential binding pockets within target proteases where modifications could be made to improve drug-like characteristics.

The role of fluorine in modulating metabolic stability is another area where 1,1-difluoro-3,3-dimethylpentan-2-amine demonstrates significant potential. Many drugs are rapidly metabolized by enzymes such as cytochrome P450 (CYP450), which can reduce their bioavailability and therapeutic effect. By incorporating fluorine atoms into drug molecules, researchers can often increase their metabolic stability and prolong their half-life in vivo. This property makes 1,1-difluoro-3,3-dimethylpentan-2-amine an attractive scaffold for developing drugs with improved pharmacokinetic profiles.

Recent clinical trials have begun exploring the efficacy of fluorinated amine derivatives as treatments for neurological disorders. The ability of these compounds to cross the blood-brain barrier while maintaining stability has made them promising candidates for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. While 1,1-difluoro-3,3-dimethylpentan-2-amine itself has not yet been tested in humans, its structural similarity to other successful candidates suggests that it may exhibit similar beneficial effects.

The future prospects for 1,1-difluoro-3,3-dimethylpentan-2-amine are promising as research continues to uncover new applications for fluorinated compounds. Advances in synthetic chemistry and biotechnology will likely enable more efficient production methods and expanded therapeutic uses. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into viable clinical treatments.

In conclusion, 1 , 1 - difluoro - 3 , 3 - dimethylpentan - 2 - amine ( CAS No . 1936586 - 12 - 7 ) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from drug development to materials science . Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and pharmacokinetic properties . As research progresses , this compound is poised to play an increasingly important role in addressing unmet medical needs .